Cas no 2248362-92-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate
• CAS No: 2248362-92-5
• MF: C₁₅H₁₃NO₄
• MW: 271.268024206162
• CID: 6315314
• PubChem ID: 165727076
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248362-92-5
• EN300-6513479
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate

• Inchi： 1S/C15H13NO4/c17-13-10-4-1-2-5-11(10)14(18)16(13)20-15(19)12-8-6-3-7-9(8)12/h1-2,4-5,8-9,12H,3,6-7H2
• InChI Key： ITQHGIJFJVVJAK-UHFFFAOYSA-N
• SMILES： O(C(C1C2CCCC21)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 271.08445790g/mol
• Monoisotopic Mass: 271.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate (CAS No. 2248362-92-5)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate (CAS No. 2248362-92-5) is a specialized organic compound with a unique bicyclic structure, combining an isoindole-1,3-dione moiety with a bicyclo[3.1.0]hexane carboxylate group. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development, polymer chemistry, and advanced material design. The isoindole-1,3-dione fragment is known for its electron-withdrawing properties, while the bicyclo[3.1.0]hexane scaffold offers steric rigidity, making this compound a versatile building block for synthetic chemists.

In recent years, the demand for high-performance organic intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate has surged, driven by advancements in targeted drug delivery systems and biodegradable polymers. Researchers are particularly interested in its potential role as a photoactive moiety in optoelectronic materials, a topic frequently searched in academic databases. The compound’s CAS No. 2248362-92-5 is often queried alongside terms such as "synthesis methodology", "thermal stability", and "applications in medicinal chemistry", reflecting its multidisciplinary relevance.

The structural uniqueness of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate lies in its fused ring system, which enhances conformational stability and influences reactivity. This makes it a candidate for catalysis and ligand design in asymmetric synthesis. Notably, its bicyclo[3.1.0]hexane core is analogous to motifs found in natural products, sparking interest in bioinspired material development. Users searching for "green chemistry applications" or "sustainable synthetic routes" may find this compound’s profile particularly compelling, as it aligns with trends toward eco-friendly chemical processes.

From a technical perspective, the compound’s solubility profile and crystallinity are critical parameters for industrial adoption. Analytical studies highlight its compatibility with common organic solvents, a feature often explored in formulation science. Additionally, its thermal degradation behavior is a recurring topic in material stability forums, addressing questions like "How does CAS 2248362-92-5 perform under high-temperature conditions?"—a query frequently indexed in search engines.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl bicyclo[3.1.0]hexane-6-carboxylate represents a convergence of synthetic utility and functional adaptability. Its CAS No. 2248362-92-5 serves as a gateway to a growing body of research, bridging gaps between organic synthesis, material engineering, and life sciences. As innovation in these fields accelerates, this compound is poised to remain a focal point for both academic and industrial investigations.